molecular formula C18H24N2O2 B6539145 N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}cyclohexanecarboxamide CAS No. 1060246-84-5

N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}cyclohexanecarboxamide

Cat. No. B6539145
CAS RN: 1060246-84-5
M. Wt: 300.4 g/mol
InChI Key: YHIVWQUHVYUYBT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}cyclohexanecarboxamide, also known as CCMC, is a cyclic amide compound that has been studied in various scientific research applications.

Scientific Research Applications

N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}cyclohexanecarboxamide has been studied for its potential applications in various scientific research fields. It has been studied for its potential use in drug delivery systems, as an inhibitor of enzymes, and as a potential therapeutic agent for various diseases. Additionally, N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}cyclohexanecarboxamide has been studied for its potential use in materials science, as a catalyst for chemical reactions, and as a potential source of energy.

Mechanism of Action

Target of Action

The primary target of N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}cyclohexanecarboxamide is Lanosterol 14-alpha demethylase . This enzyme plays a crucial role in the biosynthesis of sterols in fungi, particularly ergosterol, which is vital for maintaining the integrity and fluidity of fungal cellular membranes .

Mode of Action

The compound interacts with its target, Lanosterol 14-alpha demethylase, by binding to the enzyme’s active site . This interaction inhibits the enzyme’s activity, disrupting the biosynthesis of ergosterol . The resulting changes include a decrease in ergosterol levels and an accumulation of 14-alpha-methyl sterols, which can lead to alterations in the fungal cell membrane .

Biochemical Pathways

The compound affects the ergosterol biosynthesis pathway . By inhibiting Lanosterol 14-alpha demethylase, it prevents the conversion of lanosterol to ergosterol . This disruption leads to a decrease in ergosterol levels and an accumulation of 14-alpha-methyl sterols, causing detrimental effects on the fungal cell membrane .

Pharmacokinetics

The compound’sAbsorption, Distribution, Metabolism, and Excretion (ADME) properties are crucial for understanding its bioavailability . For instance, the compound’s absorption properties would determine how well it is taken up by the body, while its distribution properties would dictate how it is transported to its site of action . The compound’s metabolism and excretion properties would influence how it is broken down and eliminated from the body .

Result of Action

The molecular and cellular effects of the compound’s action primarily involve alterations in the fungal cell membrane . The decrease in ergosterol levels and accumulation of 14-alpha-methyl sterols can lead to changes in the membrane’s integrity and fluidity . These changes can disrupt the normal functioning of the fungal cell, potentially leading to cell death .

Action Environment

Environmental factors can influence the compound’s action, efficacy, and stability. Factors such as pH, temperature, and the presence of other substances can affect the compound’s stability and its ability to interact with its target . Additionally, the compound’s efficacy can be influenced by the specific strain of fungus and its resistance mechanisms .

Advantages and Limitations for Lab Experiments

The advantages of using N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}cyclohexanecarboxamide in laboratory experiments include its low cost, ease of synthesis, and ability to be used in a variety of scientific research applications. Additionally, N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}cyclohexanecarboxamide can be purified and characterized using NMR spectroscopy. The main limitation of N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}cyclohexanecarboxamide is its low solubility in water, which can make it difficult to use in some laboratory experiments.

Future Directions

The potential future directions for research on N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}cyclohexanecarboxamide include: further studies on its mechanism of action; further studies on its potential therapeutic applications; development of new synthesis methods; investigation of its potential use in drug delivery systems; investigation of its potential use in materials science; and exploration of its potential use as a source of energy. Additionally, further studies on its biochemical and physiological effects may be useful in understanding its potential therapeutic applications.

Synthesis Methods

The synthesis of N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}cyclohexanecarboxamide has been reported in various scientific studies. The most commonly used method is the condensation reaction of cyclohexanecarboxylic acid and cyclopropylcarbamoylmethylphenylhydrazine. This reaction produces a cyclic amide compound, which can be further purified and characterized by nuclear magnetic resonance (NMR) spectroscopy.

properties

IUPAC Name

N-[4-[2-(cyclopropylamino)-2-oxoethyl]phenyl]cyclohexanecarboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H24N2O2/c21-17(19-15-10-11-15)12-13-6-8-16(9-7-13)20-18(22)14-4-2-1-3-5-14/h6-9,14-15H,1-5,10-12H2,(H,19,21)(H,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YHIVWQUHVYUYBT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(CC1)C(=O)NC2=CC=C(C=C2)CC(=O)NC3CC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H24N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

300.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}cyclohexanecarboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.